(R)-Methyl 2-amino-3-(4-fluorophenyl)propanoate hydrochloride
Overview
Description
(R)-Methyl 2-amino-3-(4-fluorophenyl)propanoate hydrochloride, also known as (R)-Mefloquine HCl, is a synthetic compound that is used in the field of scientific research. It is a white crystalline solid that is soluble in water and is used in the synthesis of various compounds. It has been used in the synthesis of drugs, such as anti-malarial drugs, as well as in the production of fluorescent dyes. In addition, (R)-Mefloquine HCl has been used in the study of various biological processes, such as enzyme inhibition and protein-ligand interactions.
Scientific Research Applications
Antiandrogen Activity : A study by Tucker, Crook, and Chesterson (1988) found that derivatives of 2-hydroxypropionanilides, which include compounds similar to "(R)-Methyl 2-amino-3-(4-fluorophenyl)propanoate hydrochloride", show potential in treating androgen-responsive diseases due to their antiandrogen activity (Tucker, Crook, & Chesterson, 1988).
Antitumor Activities : Xiong Jing (2011) synthesized enantiomers related to "(R)-Methyl 2-amino-3-(4-fluorophenyl)propanoate hydrochloride" and found that these compounds exhibit selective antitumor activities. This suggests potential applications in cancer treatment (Xiong Jing, 2011).
Antidepressive Activity : Research by Tao Yuan (2012) on a compound structurally similar to "(R)-Methyl 2-amino-3-(4-fluorophenyl)propanoate hydrochloride" revealed its potential as an antidepressant, indicating its possible use in mental health treatments (Tao Yuan, 2012).
Synthesis of Novel Compounds : A study by Weiping Yu et al. (2010) demonstrated the synthesis of novel amino acids structurally related to "(R)-Methyl 2-amino-3-(4-fluorophenyl)propanoate hydrochloride" with potential applications in imaging brain tumors (Yu et al., 2010).
Cardiovascular Effects : Research by Pérez-Alvarez et al. (1999) on analogs of indorenate, which are structurally related to "(R)-Methyl 2-amino-3-(4-fluorophenyl)propanoate hydrochloride", showed significant findings in cardiovascular pharmacology, suggesting potential therapeutic applications (Pérez-Alvarez et al., 1999).
Radiopharmaceutical Applications : Luo et al. (2019) discussed the automated synthesis of a radiopharmaceutical for PET imaging, demonstrating the potential use of similar compounds in medical imaging (Luo et al., 2019).
Mechanism of Action
Target of Action
It is a derivative of phenylalanine , an essential amino acid, which plays a crucial role in the biosynthesis of other amino acids and some neurotransmitters.
Mode of Action
As a phenylalanine derivative , it may interact with the same biological systems as phenylalanine, influencing protein synthesis and neurotransmitter regulation.
properties
IUPAC Name |
methyl (2R)-2-amino-3-(4-fluorophenyl)propanoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO2.ClH/c1-14-10(13)9(12)6-7-2-4-8(11)5-3-7;/h2-5,9H,6,12H2,1H3;1H/t9-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHEHCZJLZDLUAW-SBSPUUFOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(CC1=CC=C(C=C1)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H](CC1=CC=C(C=C1)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50718522 |
Source
|
| Record name | Methyl 4-fluoro-D-phenylalaninate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50718522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-Methyl 2-amino-3-(4-fluorophenyl)propanoate hydrochloride | |
CAS RN |
176896-72-3 |
Source
|
| Record name | D-Phenylalanine, 4-fluoro-, methyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=176896-72-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 4-fluoro-D-phenylalaninate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50718522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 176896-72-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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